Cas no 2724208-18-6 (2-(4-Carboxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine)

• Product Name: 2-(4-Carboxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine
• CAS No: 2724208-18-6
• MF: C₁₇H₁₃BN₂O₂
• MW: 288.108323812485
• MDL: MFCD20527139
• CID: 5214137
• Update Time: 2026-03-06

2-(4-Carboxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-naphtho[1,8-de]-1,3,2-diazaborin-2(3H)-yl)-
• 2-(4-Carboxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine
• 2-(4-Carboxyphenyl)-2,3-dihydro-1H-naphtho-[1,8-de][1,3,2]diazaborinine

• MDL： MFCD20527139
• Inchi： 1S/C17H13BN2O2/c21-17(22)12-7-9-13(10-8-12)18-19-14-5-1-3-11-4-2-6-15(20-18)16(11)14/h1-10,19-20H,(H,21,22)
• InChI Key： IMYKKAVBNVCLAU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(B2NC3C=CC=C4C=CC=C(C=34)N2)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 405
• Topological Polar Surface Area: 61.4